Nα-[N-(Morpholinosulfonyl)-L-phenylalanyl]-N-[(1S)-1-(cyclohexylmethyl)-3,3-difluoro-4-[(2-morpholin
Nα-[N-(Morpholinosulfonyl)-L-phenylalanyl]-N-[(1S)-1-(cyclohexylmethyl)-3,3-difluoro-4-[(2-morpholin
Brand Name:
Vulcanchem
CAS No.:
137302-35-3
VCID:
VC0167226
InChI:
InChI=1S/C35H52F2N6O8S/c1-2-9-28(39-33(46)30(25-27-12-7-4-8-13-27)41-52(48,49)43-18-22-51-23-19-43)32(45)40-29(24-26-10-5-3-6-11-26)31(44)35(36,37)34(47)38-14-15-42-16-20-50-21-17-42/h2,4,7-8,12-13,26,28-30,41H,1,3,5-6,9-11,14-25H2,(H,38,47)(H,39,46)(H,40,45)/t28-,29-,30-/m0/s1
SMILES:
C=CCC(C(=O)NC(CC1CCCCC1)C(=O)C(C(=O)NCCN2CCOCC2)(F)F)NC(=O)C(CC3=CC=CC=C3)NS(=O)(=O)N4CCOCC4
Molecular Formula:
C35H52F2N6O8S
Molecular Weight:
754.9 g/mol
Nα-[N-(Morpholinosulfonyl)-L-phenylalanyl]-N-[(1S)-1-(cyclohexylmethyl)-3,3-difluoro-4-[(2-morpholin
CAS No.: 137302-35-3
Main Products
VCID: VC0167226
Molecular Formula: C35H52F2N6O8S
Molecular Weight: 754.9 g/mol
![Nα-[N-(Morpholinosulfonyl)-L-phenylalanyl]-N-[(1S)-1-(cyclohexylmethyl)-3,3-difluoro-4-[(2-morpholin - 137302-35-3](/images/no_structure.jpg)
| CAS No. | 137302-35-3 |
|---|---|
| Product Name | Nα-[N-(Morpholinosulfonyl)-L-phenylalanyl]-N-[(1S)-1-(cyclohexylmethyl)-3,3-difluoro-4-[(2-morpholin |
| Molecular Formula | C35H52F2N6O8S |
| Molecular Weight | 754.9 g/mol |
| IUPAC Name | (4S)-5-cyclohexyl-2,2-difluoro-N-(2-morpholin-4-ylethyl)-4-[[(2S)-2-[[(2S)-2-(morpholin-4-ylsulfonylamino)-3-phenylpropanoyl]amino]pent-4-enoyl]amino]-3-oxopentanamide |
| Standard InChI | InChI=1S/C35H52F2N6O8S/c1-2-9-28(39-33(46)30(25-27-12-7-4-8-13-27)41-52(48,49)43-18-22-51-23-19-43)32(45)40-29(24-26-10-5-3-6-11-26)31(44)35(36,37)34(47)38-14-15-42-16-20-50-21-17-42/h2,4,7-8,12-13,26,28-30,41H,1,3,5-6,9-11,14-25H2,(H,38,47)(H,39,46)(H,40,45)/t28-,29-,30-/m0/s1 |
| Standard InChIKey | MQDDTALXSBQTQP-DTXPUJKBSA-N |
| Isomeric SMILES | C=CC[C@@H](C(=O)N[C@@H](CC1CCCCC1)C(=O)C(C(=O)NCCN2CCOCC2)(F)F)NC(=O)[C@H](CC3=CC=CC=C3)NS(=O)(=O)N4CCOCC4 |
| SMILES | C=CCC(C(=O)NC(CC1CCCCC1)C(=O)C(C(=O)NCCN2CCOCC2)(F)F)NC(=O)C(CC3=CC=CC=C3)NS(=O)(=O)N4CCOCC4 |
| Canonical SMILES | C=CCC(C(=O)NC(CC1CCCCC1)C(=O)C(C(=O)NCCN2CCOCC2)(F)F)NC(=O)C(CC3=CC=CC=C3)NS(=O)(=O)N4CCOCC4 |
| PubChem Compound | 10078814 |
| Last Modified | Nov 11 2021 |
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